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  4. 1-Benzyl-4-(8,11-dihydroxy-4-methylundec-1-enyl)-7-methyl-6-methylidene-2,3,4,5,7,7a-hexahydro-1H-isoindole-3a,5-diol
1-Benzyl-4-(8,11-dihydroxy-4-methylundec-1-enyl)-7-methyl-6-methylidene-2,3,4,5,7,7a-hexahydro-1H-isoindole-3a,5-diol 1-Benzyl-4-(8,11-dihydroxy-4-methylundec-1-enyl)-7-methyl-6-methylidene-2,3,4,5,7,7a-hexahydro-1H-isoindole-3a,5-diol
Brand Name: Vulcanchem
CAS No.: 14110-73-7
VCID: VC0227390
InChI: InChI=1S/C29H45NO4/c1-20(10-7-14-24(32)15-9-17-31)11-8-16-25-28(33)22(3)21(2)27-26(30-19-29(25,27)34)18-23-12-5-4-6-13-23/h4-6,8,12-13,16,20-21,24-28,30-34H,3,7,9-11,14-15,17-19H2,1-2H3
SMILES: CC1C2C(NCC2(C(C(C1=C)O)C=CCC(C)CCCC(CCCO)O)O)CC3=CC=CC=C3
Molecular Formula: C10H15N2Na3O9
Molecular Weight: 471.7 g/mol

1-Benzyl-4-(8,11-dihydroxy-4-methylundec-1-enyl)-7-methyl-6-methylidene-2,3,4,5,7,7a-hexahydro-1H-isoindole-3a,5-diol

CAS No.: 14110-73-7

Main Products

VCID: VC0227390

Molecular Formula: C10H15N2Na3O9

Molecular Weight: 471.7 g/mol

1-Benzyl-4-(8,11-dihydroxy-4-methylundec-1-enyl)-7-methyl-6-methylidene-2,3,4,5,7,7a-hexahydro-1H-isoindole-3a,5-diol - 14110-73-7

CAS No. 14110-73-7
Product Name 1-Benzyl-4-(8,11-dihydroxy-4-methylundec-1-enyl)-7-methyl-6-methylidene-2,3,4,5,7,7a-hexahydro-1H-isoindole-3a,5-diol
Molecular Formula C10H15N2Na3O9
Molecular Weight 471.7 g/mol
IUPAC Name 1-benzyl-4-(8,11-dihydroxy-4-methylundec-1-enyl)-7-methyl-6-methylidene-2,3,4,5,7,7a-hexahydro-1H-isoindole-3a,5-diol
Standard InChI InChI=1S/C29H45NO4/c1-20(10-7-14-24(32)15-9-17-31)11-8-16-25-28(33)22(3)21(2)27-26(30-19-29(25,27)34)18-23-12-5-4-6-13-23/h4-6,8,12-13,16,20-21,24-28,30-34H,3,7,9-11,14-15,17-19H2,1-2H3
Standard InChIKey IMSGHUBCVJVMDU-UHFFFAOYSA-N
SMILES CC1C2C(NCC2(C(C(C1=C)O)C=CCC(C)CCCC(CCCO)O)O)CC3=CC=CC=C3
Canonical SMILES CC1C2C(NCC2(C(C(C1=C)O)C=CCC(C)CCCC(CCCO)O)O)CC3=CC=CC=C3
Synonyms 1-Benzyl-4-(8,11-dihydroxy-4-methyl-1-undecenyl)-5,6,7,7a-tetrahydro-7-methyl-6-methylene-3a,5(4H)-isoindolinediol
PubChem Compound 633280
Last Modified Nov 11 2021
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